3-(5-Imidazol-1-ylmethyl-pyridin-2-yl)-benzonitrile

• Molecular Formula: C16H12N4
• Molecular Weight: 260.29 g/mol
• IUPAC Name: 3-[5-(imidazol-1-ylmethyl)pyridin-2-yl]benzonitrile
• InChI: InChI=1S/C16H12N4/c17-9-13-2-1-3-15(8-13)16-5-4-14(10-19-16)11-20-7-6-18-12-20/h1-8,10,12H,11H2
• InChI Key: FLZCOZXEATXACZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=NC=C(C=C2)CN3C=CN=C3)C#N

Description

3-(5-Imidazol-1-ylmethyl-pyridin-2-yl)-benzonitrile is a useful research compound. Its molecular formula is C16H12N4 and its molecular weight is 260.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Synthesized using 3-cyanophenylboronic acid (185 mg, 1.26 mmol) and 1a (150 mg, 0.63 mmol) according to Method C. Yellow solid. Yield: 135 mg, 0.52 mmol, 82%. 1H NMR (CDCl3, 500 MHz): δH (ppm): 5.21 (s, 2H), 6.94 (s, 1H), 7.13 (s, 1H), 7.54 (dd, J=8.2, 2.4 Hz, 1H), 7.55-7.60 (m, 2H), 7.70 (d, J=7.9 Hz, 1H), 7.73 (d, J=8.2 Hz, 1H), 8.21 (d, J=7.9 Hz, 1H), 8.31 (s, 1H), 8.61 (d, J=1.5 Hz, 1H); 13C NMR (CDCl3, 125 MHz): δC (ppm)=48.0, 113.1, 118.6, 119.0, 120.6, 129.7, 130.4, 130.6, 131.0, 131.3, 132.5, 136.0, 137.3, 139.6, 148.77, 148.81, 155.1; MS (ESI): m/z=261.41 [M+H]+.